Cas no 19938-01-3 (3-(3,4-dimethylphenyl)propanal)

• Product name: 3-(3,4-dimethylphenyl)propanal
• CAS No: 19938-01-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 832738
• PubChem ID: 17783706

3-(3,4-dimethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3,4-diMethyl-
• LogP
• 3-(3,4-Dimethylphenyl)propanal
• 3,4-DIMETHYL-BENZENEPROPANAL
• 3-(3,4-dimethylphenyl)propanal

• Inchi： InChI=1S/C11H14O/c1-9-5-6-11(4-3-7-12)8-10(9)2/h5-8H,3-4H2,1-2H3
• InChI Key： YBUXFZICSZNQTQ-UHFFFAOYSA-N
• SMILES： CC1=CC=C(CCC=O)C=C1C

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 249.6°C at 760 mmHg
• Flash Point: 114.7°C
• Refractive Index: 1.508
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 3-(3,4-dimethylphenyl)propanal

Introduction to 3-(3,4-dimethylphenyl)propanal (CAS No. 19938-01-3)

3-(3,4-dimethylphenyl)propanal, also known by its CAS number 19938-01-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This aldehyde is characterized by its distinct aromatic and aliphatic functionalities, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular structure of 3-(3,4-dimethylphenyl)propanal consists of a propanal chain attached to a 3,4-dimethylphenyl ring. The presence of the dimethyl groups on the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These properties make it an attractive candidate for a wide range of applications, including drug discovery and materials science.

In recent years, there has been growing interest in the use of 3-(3,4-dimethylphenyl)propanal as a building block for the synthesis of novel compounds with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. A 2021 study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3-(3,4-dimethylphenyl)propanal demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The synthetic versatility of 3-(3,4-dimethylphenyl)propanal is another key factor contributing to its importance in chemical research. It can undergo a variety of reactions, including condensation, reduction, and oxidation processes, which allow for the creation of complex molecular architectures. This makes it an essential reagent in the development of new drugs and materials.

In the context of pharmaceutical research, 3-(3,4-dimethylphenyl)propanal has been explored as a potential lead compound for the development of new therapeutic agents. Its ability to modulate specific biological pathways has been investigated in several preclinical studies. For example, a 2022 study published in Bioorganic & Medicinal Chemistry Letters highlighted the potential of 3-(3,4-dimethylphenyl)propanal-based compounds as inhibitors of enzymes involved in neurodegenerative diseases.

The safety profile of 3-(3,4-dimethylphenyl)propanal is also an important consideration in its application. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is essential to conduct thorough toxicological evaluations before advancing to clinical trials. Recent studies have shown that this compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further development.

In addition to its pharmaceutical applications, 3-(3,4-dimethylphenyl)propanal has found use in other areas such as fragrance and flavor industries. Its aromatic properties make it suitable for creating unique scent profiles and flavor enhancers. This versatility further underscores its value as a multifunctional chemical entity.

The ongoing research into the properties and applications of 3-(3,4-dimethylphenyl)propanal continues to expand our understanding of its potential. As new synthetic methods and biological assays are developed, it is likely that even more innovative uses for this compound will be discovered. The interdisciplinary nature of this research highlights the importance of collaboration between chemists, biologists, and pharmacologists in advancing our knowledge and developing new technologies.

In conclusion, 3-(3,4-dimethylphenyl)propanal (CAS No. 19938-01-3) is a versatile and important compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an attractive candidate for the development of new drugs and materials. As research continues to uncover new properties and applications, 3-(3,4-dimethylphenyl)propanal is poised to play an increasingly significant role in various scientific fields.